Cas no 2229516-92-9 (5-(4-methylcyclohexyl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine
• CAS No: 2229516-92-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5937737
• PubChem ID: 165658495
• Update Time: 2025-05-20

5-(4-methylcyclohexyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine
• EN300-1734530
• 2229516-92-9

• Inchi： 1S/C10H16N2O/c1-7-2-4-8(5-3-7)10-9(11)6-12-13-10/h6-8H,2-5,11H2,1H3
• InChI Key： SFEJVOOMYUQGPQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1CCC(C)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine

5-(4-Methylcyclohexyl)-1,2-oxazol-4-amine: A Comprehensive Overview of Its Properties and Applications

5-(4-Methylcyclohexyl)-1,2-oxazol-4-amine (CAS No. 2229516-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine features a unique structural combination of an oxazole ring and a methylcyclohexyl group, making it particularly interesting for drug discovery applications. The compound's molecular formula is C₁₀H₁₆N₂O, with a molecular weight of 180.25 g/mol.

The growing interest in 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine derivatives stems from their potential as building blocks in medicinal chemistry. Researchers are particularly focused on how the methylcyclohexyl moiety influences the compound's pharmacokinetic properties, including its lipophilicity and metabolic stability. Recent studies suggest that modifications to the oxazol-4-amine scaffold could lead to novel therapeutic agents with improved bioavailability.

In the context of current pharmaceutical trends, 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine synthesis has become a hot topic among medicinal chemists. The compound's structural features make it a promising candidate for addressing challenges in CNS drug development, particularly in creating molecules that can effectively cross the blood-brain barrier. This aligns with the increasing demand for neurological treatments in an aging global population.

The oxazole amine compound demonstrates interesting chemical behavior due to the electronic effects of its functional groups. The 4-amino group on the oxazole ring provides a site for further derivatization, while the 4-methylcyclohexyl substituent contributes to the molecule's three-dimensional structure. These characteristics make CAS 2229516-92-9 valuable for creating structurally diverse compound libraries in drug discovery programs.

From a synthetic chemistry perspective, 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine preparation methods have evolved significantly in recent years. Modern approaches emphasize atom economy and green chemistry principles, responding to the pharmaceutical industry's sustainability initiatives. Researchers are particularly interested in catalytic methods that can efficiently construct the oxazole ring system while maintaining the stereochemical integrity of the methylcyclohexyl group.

The compound's potential extends beyond pharmaceuticals into materials science. The heterocyclic amine structure of 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine shows promise in the development of specialty polymers and liquid crystals. Its rigid yet flexible molecular architecture could contribute to novel materials with tailored thermal and optical properties, addressing current needs in advanced display technologies.

Quality control of 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine presents specific analytical challenges that have driven method development in analytical chemistry. Advanced techniques like UPLC-MS and 2D NMR are increasingly used to characterize this compound and its derivatives. These methods are crucial for ensuring the purity of materials used in sensitive applications, particularly in pharmaceutical research where impurity profiles are strictly regulated.

The commercial availability of CAS 2229516-92-9 has expanded in response to growing research demand. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The market for such specialized heterocyclic building blocks continues to grow as drug discovery becomes more structure-focused and fragment-based approaches gain popularity.

Safety considerations for handling 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. Storage typically requires protection from moisture and oxygen, with many researchers opting for inert atmosphere packaging to maintain compound stability over extended periods.

Future research directions for 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine applications include exploring its potential in targeted drug delivery systems and as a ligand in catalytic processes. The compound's structural features make it an interesting candidate for developing molecular recognition elements, particularly in sensor technologies. These applications align well with current trends in personalized medicine and environmental monitoring.

Academic interest in oxazol-4-amine derivatives has produced numerous publications in recent years, with particular focus on their biological activities. The 5-(4-methylcyclohexyl) variant appears in several patent applications, suggesting its importance in proprietary research programs. This intellectual property activity indicates the compound's potential value in developing new therapeutic agents across multiple disease areas.

From a regulatory standpoint, 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine currently falls outside controlled substance classifications in most jurisdictions. However, researchers should stay informed about evolving regulations, especially as derivatives of this compound enter clinical development. The pharmaceutical industry's increasing focus on novel heterocycles makes ongoing regulatory monitoring essential for all stakeholders working with such compounds.

The compound's physicochemical properties, including its solubility profile and pKa, make 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine particularly suitable for formulation development. These characteristics are crucial for drug candidates, explaining why this heterocyclic scaffold appears in several preclinical development programs. The balance between lipophilicity and water solubility provided by the methylcyclohexyl group and oxazole ring offers formulation scientists valuable options for optimizing drug delivery.

Environmental fate studies of 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine are becoming increasingly important as sustainability becomes a key consideration in chemical development. Preliminary data suggest that the compound undergoes biodegradation under certain conditions, though comprehensive ecotoxicological assessments are still needed. This information will be critical for industrial applications where environmental impact is a growing concern among regulators and consumers alike.

In conclusion, 5-(4-methylcyclohexyl)-1,2-oxazol-4-amine (CAS No. 2229516-92-9) represents an important structural motif in modern chemical research. Its unique combination of a heterocyclic amine and alicyclic substituent offers numerous possibilities for scientific exploration across multiple disciplines. As research continues to uncover new applications for this versatile compound, its role in advancing both pharmaceutical and materials science is likely to expand significantly in the coming years.